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Compound of Interest

Compound Name: BTK-IN-17

Cat. No.: B15578686 Get Quote

This document provides critical safety and logistical guidance for the proper handling and

disposal of BTK-IN-17, a selective and orally active Bruton's tyrosine kinase (BTK) inhibitor.[1]

Adherence to these procedures is imperative for ensuring the safety of laboratory personnel,

protecting the environment, and maintaining regulatory compliance. This information is

intended for an audience of researchers, scientists, and drug development professionals.

Disclaimer: A specific Safety Data Sheet (SDS) for BTK-IN-17 was not readily available. The

following procedures are based on the safety data for similar BTK inhibitors and general best

practices for the disposal of hazardous chemical waste.[2][3][4][5] This guide is not a substitute

for a product-specific SDS. Always consult your institution's Environmental Health and Safety

(EHS) office and the official SDS provided by the manufacturer before handling and disposal.

Summary of Compound Data
While detailed quantitative safety data for BTK-IN-17 is limited, its high potency necessitates

careful handling. The following table summarizes its biological activity to underscore the need

for caution.
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Property Value Source

Chemical Name BTK-IN-17 (compound 36R) MedchemExpress[1]

Mechanism of Action
Selective and orally active BTK

inhibitor
MedchemExpress[1]

IC₅₀ (BTK) 13.7 nM MedchemExpress[1]

IC₅₀ (hERG channel) 8.6 µM MedchemExpress[1]

Personal Protective Equipment (PPE) and Handling
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment is worn. All handling of BTK-IN-17 and its waste should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[5]

Gloves: Chemical-resistant nitrile gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat must be worn.

Step-by-Step Disposal Procedures
All waste containing BTK-IN-17, including the pure compound, solutions, and contaminated

labware, must be treated as hazardous chemical waste.[3] Under no circumstances should this

chemical or its waste be disposed of down the drain or in regular trash.[2]

Step 1: Segregate Hazardous Waste
At the point of generation, all waste contaminated with BTK-IN-17 must be segregated from

other laboratory waste streams.[3][6] Keep BTK-IN-17 waste separate from incompatible

materials such as strong acids, bases, or oxidizing agents.[2][7]

Step 2: Use Appropriate Waste Containers
Solid Waste:
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Place unused or expired BTK-IN-17 powder, contaminated weighing paper, gloves, pipette

tips, and other solid consumables into a designated, durable, and sealable hazardous

waste container.[3]

The container must be clearly labeled.[3]

Liquid Waste:

Collect all solutions containing BTK-IN-17 in a dedicated, leak-proof, and shatter-resistant

container equipped with a secure screw-top cap.[2][3]

Keep the liquid waste container closed at all times, except when adding waste.[2]

Contaminated Sharps:

Dispose of any needles, syringes, or other sharps contaminated with BTK-IN-17 in a

designated, puncture-resistant sharps container for hazardous chemical waste.[2]

Step 3: Label Containers Correctly
Proper labeling is critical for safety and compliance. Affix a hazardous waste tag to each

container as soon as the first drop of waste is added. The label must include:[2][8]

The words "Hazardous Waste"

The full chemical name: "BTK-IN-17"

An accurate list of all constituents and their approximate concentrations

The date when waste accumulation began

Step 4: Store Waste Appropriately
Store all labeled hazardous waste containers in a designated and secure Satellite

Accumulation Area (SAA) within the laboratory where the waste was generated.[2] Do not store

waste containers in hallways or other public areas.[8]

Step 5: Arrange for Disposal
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Contact your institution's Environmental Health and Safety (EHS) department to arrange for the

pickup and disposal of the hazardous waste. Follow their specific procedures for waste

collection and documentation.[2]

Decontamination and Spill Procedures
Decontamination

Labware and Equipment: Submerge glassware and equipment in a suitable decontamination

solution. The first rinsate from cleaning contaminated labware must be collected and

disposed of as hazardous chemical waste.[2]

Surfaces: Decontaminate work surfaces with an appropriate solvent (e.g., ethanol) and

cleaning agents. All cleaning materials, such as absorbent pads and wipes, must be

disposed of as solid hazardous waste.[3]

Spill Response
Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

Contain: For a solid spill, carefully sweep the material to avoid generating dust. For a liquid

spill, use absorbent materials like a spill pad or sand to contain it.[5]

Clean: Decontaminate the spill area using appropriate procedures.

Dispose: Collect all cleanup materials in a sealed container and dispose of them as

hazardous chemical waste.[5][7]

BTK Signaling Pathway
BTK is a critical kinase in the B-cell receptor (BCR) signaling pathway. Its activation leads to

the phosphorylation of downstream targets like PLCγ2, which promotes cell proliferation and

survival. Covalent inhibitors like BTK-IN-17 block this pathway.
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Caption: Simplified BTK signaling pathway and the inhibitory action of BTK-IN-17.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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